3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(3-methylphenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C15H13ClO2/c1-11-3-2-4-13(7-11)10-18-15-6-5-12(9-17)8-14(15)16/h2-9H,10H2,1H3
• InChI Key: WOECXVQVHORFKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=C(C=C(C=C2)C=O)Cl
• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol

Description

3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde is a chemical compound that belongs to the class of aldehydes. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde is not fully understood. However, it is believed to work by disrupting the cell membrane of bacteria and fungi, leading to their death. It may also work by inhibiting certain enzymes involved in the growth and replication of these microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde has low toxicity and does not have any significant adverse effects on human health. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde in lab experiments is its high purity and stability. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research on 3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde. One area of interest is the development of new antimicrobial agents based on its antibacterial and antifungal properties. Additionally, more research is needed to fully understand its mechanism of action and potential applications in the field of organic electronics. Finally, further studies are needed to assess its safety and potential adverse effects on human health.

Synthesis Methods

The synthesis of 3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde involves the reaction of 3-methylbenzyl alcohol with 3-chloro-4-hydroxybenzaldehyde in the presence of a strong acid catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

3-chloro-4-[(3-methylbenzyl)oxy]benzaldehyde has been extensively studied for its potential applications in various scientific fields. It has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, it has been shown to have potential applications in the field of organic electronics due to its unique electronic properties.